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Compound of Interest
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Executive Summary

No, Acid Green 85 is not a fluorescent dye.

Acid Green 85 (C.1.[1] Acid Green 85, CAS: 12220-00-7) is a 1:2 Metal Complex Azo Dye,
typically containing a chromium or cobalt center. It is engineered for high lightfastness and
washfastness on protein fibers (wool, silk) and polyamides (nylon), producing dull, "olive" green
shades.

The presence of the heavy metal atom and the azo chromophore (

) effectively quenches any potential fluorescence through Intersystem Crossing (ISC) and
paramagnetic quenching. Researchers seeking a fluorescent green tracer or stain should
instead utilize Acid Yellow 73 (Fluorescein Sodium) or Solvent Green 7 (Pyranine).

Part 1: Chemical Identity & Structural Analysis

To understand the photophysical limitations of Acid Green 85, we must first establish its
chemical architecture. Unlike the rigid, planar xanthene structures found in fluorescent dyes,
Acid Green 85 relies on a coordination complex.
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Chemical Specifications

Property

Specification

Common Name

Acid Green 85

C.LI[213[4][5] Number

C.LI2N35]6][7] Acid Green 85

CAS Number

12220-00-7

Chemical Class

1:2 Metal Complex Azo Dye (Chromium/Cobalt)

Azo (
Chromophore
) coordinated to Metal lon
Appearance Dark Olive/Black Powder
Solubility Soluble in water (anionic sulfonated groups)

Fluorescence

Negligible / Non-Fluorescent

The Quenching Mechanism

The lack of fluorescence in Acid Green 85 is not accidental; it is a fundamental property of its

molecular design.

e The Azo Bond: The azo group (

) is inherently non-fluorescent in most configurations due to rapid photoisomerization (trans-
cis flip) which dissipates excited state energy as heat (non-radiative decay) rather than

photon emission.

o Heavy Metal Effect: The central metal ion (typically Chromium, Cr

) introduces strong Spin-Orbit Coupling. This facilitates Intersystem Crossing (ISC) from the

excited singlet state (

) to the triplet state (

).
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» Paramagnetic Quenching: If the metal center has unpaired electrons (paramagnetic), it
further accelerates non-radiative decay pathways, effectively "short-circuiting” fluorescence.
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Figure 1: Energy dissipation pathway in Acid Green 85. The heavy metal center forces the
excited electron into a triplet state (ISC), preventing fluorescence.

Part 2: Experimental Validation Protocol

If you possess a sample labeled "Acid Green 85" and suspect it might be mislabeled or if you
need to certify its non-fluorescent status for a background control, follow this self-validating
protocol.

Materials

Sample: Acid Green 85 (1 mM stock in

).

Positive Control: Fluorescein Sodium (Acid Yellow 73) or Pyranine (1 uM).

Negative Control:

Instrument: Spectrofluorometer (e.g., Horiba Fluorolog or equivalent plate reader).

Methodology

e Absorbance Scan: Measure absorbance from 300 nm to 700 nm.
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o Expectation: Acid Green 85 will show broad absorption peaks in the visible region
(creating the green/olive color), likely around 600-650 nm and 400-450 nm.

e Emission Scan (Excitation at Abs Max): Set excitation wavelength to the sample's
(e.g., 600 nm). Scan emission from
to 800 nm.

e Emission Scan (UV Excitation): Set excitation to 488 nm (common laser line). Scan

emission.
Data Interpretation
Observation Conclusion
High Absorbance, Zero Emission Confirmed Acid Green 85 (Metal Complex).

High Absorbance, Strong Green Emission (520 Mislabeled Sample. Likely Fluorescein or

nm) Pyranine.

Weak/Background Emission Impurity or Raman scattering (water).

Part 3: Correct Alternatives for Fluorescent
Applications

Researchers often confuse "Acid Green" dyes because nhaming conventions in the textile
industry (based on application method) do not align with fluorophore nomenclature. If your goal
is fluorescence, do not use Acid Green 85. Use the following alternatives:

Recommended Fluorophores
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Excitation/Emissio

Dye Name C.l. Number Application
n
Angiography, Tracing,
Fluorescein Sodium Acid Yellow 73 490 nm /525 nm PH sensing (
)
] pH indicator, High
Pyranine Solvent Green 7 405/450 nm / 510 nm N
water solubility, Stable
) ) ) Non-fluorescent vital
Lissamine Green B Acid Green 50 ~630 nm Abs )
stain (often confused)
) NIR Imaging (Clinical
Indocyanine Green N/A 780 nm / 830 nm

standard)

Decision Logic for Dye Selection

Use this logic flow to select the correct dye for your experiment.

© 2026 BenchChem. All rights reserved.

5/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172249?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Select Green Dye

Do you need Fluorescence?

No (Colorimetric/Stain) Yes (Imaging/Tracing)
Application? pH Sensitivity Required?
Textile (Wool/Nylon) Biological Stain

Yes (pH Indicator) No (Stable Tracer)

High Lightfastness (Dead Cells)

USE: Acid Green 85 USE: Acid Green 50 USE: Pyranine USE: Fluorescein

(Olive/Dull Green) (Lissamine Green) (Solvent Green 7) (Acid Yellow 73)

Click to download full resolution via product page

Figure 2: Decision matrix for selecting green dyes based on photophysical requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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